Cas no 132130-13-3 (Benzenesulfonamide, N-(hexahydro-2-oxo-1H-azepin-3-yl)-4-methyl-)

• Product name: Benzenesulfonamide, N-(hexahydro-2-oxo-1H-azepin-3-yl)-4-methyl-
• CAS No: 132130-13-3
• MF: C₁₃H₁₈N₂O₃S
• MW: 282.35862
• CID: 1229726
• PubChem ID: 3803592

Benzenesulfonamide, N-(hexahydro-2-oxo-1H-azepin-3-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(hexahydro-2-oxo-1H-azepin-3-yl)-4-methyl-
• 4-methyl-N-(2-oxoazepan-3-yl)benzenesulfonamide
• SALOR-INT L173320-1EA
• SCHEMBL4668674
• N-(2-Oxoazepan-3-yl)-4-methylbenzenesulfonamide
• DTXSID80396655
• 132130-13-3
• 4-methyl-N-(2-oxoazepan-3-yl)benzene-1-sulfonamide
• AKOS024406622
• BAHGCTIAAMBBJI-UHFFFAOYSA-N
• 3-(4'-Methylbenzenesulfonylamino)azepan-2-one
• CHEMBL5306688
• Z414478214
• 4-METHYL-N-(2-OXO-3-AZEPANYL)BENZENESULFONAMIDE

• Inchi： InChI=1S/C13H18N2O3S/c1-10-5-7-11(8-6-10)19(17,18)15-12-4-2-3-9-14-13(12)16/h5-8,12,15H,2-4,9H2,1H3,(H,14,16)
• InChI Key： BAHGCTIAAMBBJI-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)NC2CCCCNC2=O

Computed Properties

• Exact Mass: 282.10394
• Monoisotopic Mass: 282.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 75.27